Cas no 90086-90-1 (5-amino-2,3-dimethylphenol)

5-amino-2,3-dimethylphenol structure
5-amino-2,3-dimethylphenol structure
Product Name:5-amino-2,3-dimethylphenol
CAS No:90086-90-1
MF:C8H11NO
MW:137.179042100906
CID:4664488
PubChem ID:19103332
Update Time:2024-03-01

5-amino-2,3-dimethylphenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 5-amino-2,3-dimethyl-
    • 5-amino-2,3-dimethylphenol
    • Inchi: 1S/C8H11NO/c1-5-3-7(9)4-8(10)6(5)2/h3-4,10H,9H2,1-2H3
    • InChI Key: DVECBUWKXMPCAA-UHFFFAOYSA-N
    • SMILES: C1(O)=CC(N)=CC(C)=C1C

Computed Properties

  • Exact Mass: 137.084063974g/mol
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.2Ų

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